Cas no 2649070-53-9 (tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate)

Tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive isocyanate functional group and protected piperazine moiety. The tert-butyloxycarbonyl (Boc) group enhances stability during handling and storage while allowing selective deprotection under mild acidic conditions. The isocyanate group facilitates efficient coupling with nucleophiles such as amines or alcohols, enabling the construction of ureas or carbamates. This compound is useful in pharmaceutical and agrochemical research for introducing piperazine-based scaffolds into target molecules. Its structural features make it suitable for controlled functionalization in multi-step syntheses, offering flexibility in designing complex heterocyclic systems.

tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate structure

2649070-53-9 structure

Product Name:tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate

CAS No:2649070-53-9

MF:C₁₄H₂₅N₃O₃

MW:283.3666036129

CID:5927751

PubChem ID:165623943

Update Time:2025-06-08

tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate
- EN300-1884889
- 2649070-53-9
- Inchi： 1S/C14H25N3O3/c1-12(15-11-18)5-6-16-7-9-17(10-8-16)13(19)20-14(2,3)4/h12H,5-10H2,1-4H3
- InChI Key： ZRSXXNKEFAINBI-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCN(CCC(C)N=C=O)CC1)=O

Computed Properties

Exact Mass: 283.18959167g/mol
Monoisotopic Mass: 283.18959167g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 62.2Å²

tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate Pricemore >>

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Enamine	EN300-1884889-0.05g	tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate	2649070-53-9	0.05g	$888.0	2023-09-18
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Enamine	EN300-1884889-1.0g	tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate	2649070-53-9	1g	$1057.0	2023-06-03
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Enamine	EN300-1884889-5.0g	tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate	2649070-53-9	5g	$3065.0	2023-06-03
Enamine	EN300-1884889-10.0g	tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate	2649070-53-9	10g	$4545.0	2023-06-03
Enamine	EN300-1884889-1g	tert-butyl 4-(3-isocyanatobutyl)piperazine-1-carboxylate	2649070-53-9	1g	$1057.0	2023-09-18
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